Cas no 60134-56-7 ((+)-juvabiol)

(+)-juvabiol structure
(+)-juvabiol structure
Product Name:(+)-juvabiol
CAS No:60134-56-7
MF:C16H28O3
MW:268.391725540161
CID:2063810
PubChem ID:14396630
Update Time:2025-04-21

(+)-juvabiol Chemical and Physical Properties

Names and Identifiers

    • (+)-juvabiol
    • Juvabiol
    • 60134-56-7
    • DTXSID601338492
    • Inchi: 1S/C16H28O3/c1-11(2)9-15(17)10-12(3)13-5-7-14(8-6-13)16(18)19-4/h7,11-13,15,17H,5-6,8-10H2,1-4H3/t12-,13+,15+/m1/s1
    • InChI Key: KVQQCXYORPHUQU-IPYPFGDCSA-N
    • SMILES: O[C@@H](CC(C)C)C[C@@H](C)[C@H]1CC=C(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 268.20384475g/mol
  • Monoisotopic Mass: 268.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų
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